Cas no 1177643-98-9 ((1-((2,4-Dichlorophenyl)sulfonyl)piperidin-2-yl)methanol)

1-((2,4-Dichlorophenyl)sulfonyl)piperidin-2-yl)methanol is a sulfonamide-derived compound featuring a piperidine core with a hydroxymethyl substituent at the 2-position. Its structure incorporates a 2,4-dichlorophenylsulfonyl group, which enhances its potential as an intermediate in medicinal chemistry and agrochemical synthesis. The presence of the sulfonyl moiety contributes to its stability and reactivity, making it suitable for further functionalization. The hydroxymethyl group offers versatility for derivatization, enabling applications in drug discovery and fine chemical synthesis. This compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Its structural features suggest utility in the development of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

(1-((2,4-Dichlorophenyl)sulfonyl)piperidin-2-yl)methanol structure

1177643-98-9 structure

Product Name:(1-((2,4-Dichlorophenyl)sulfonyl)piperidin-2-yl)methanol

CAS No:1177643-98-9

MF:C₁₂H₁₅Cl₂NO₃S

MW:324.223400354385

CID:2090785

PubChem ID:23993374

Update Time:2025-06-07

(1-((2,4-Dichlorophenyl)sulfonyl)piperidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (1-((2,4-Dichlorophenyl)sulfonyl)piperidin-2-yl)methanol
- 1177643-98-9
- [1-(2,4-Dichloro-benzenesulfonyl)-piperidin-2-yl]-methanol
- DB-237084
- G64237
- AKOS024464631
- [1-(2,4-dichlorophenyl)sulfonylpiperidin-2-yl]methanol
- Oprea1_769864
- [1-(2,4-Dichlorobenzenesulfonyl)piperidin-2-yl]methanol
- MDL： MFCD21098901
- Inchi： 1S/C12H15Cl2NO3S/c13-9-4-5-12(11(14)7-9)19(17,18)15-6-2-1-3-10(15)8-16/h4-5,7,10,16H,1-3,6,8H2
- InChI Key： VLLQCKBOMIFNAS-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1S(N1CCCCC1CO)(=O)=O)Cl

Computed Properties

Exact Mass: 323.0149699g/mol
Monoisotopic Mass: 323.0149699g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 398
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 66Å²

(1-((2,4-Dichlorophenyl)sulfonyl)piperidin-2-yl)methanol Pricemore >>

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